![molecular formula C19H20FNO3 B5966363 methyl N-[3-(2-fluorophenyl)-3-phenylpropanoyl]-beta-alaninate](/img/structure/B5966363.png)
methyl N-[3-(2-fluorophenyl)-3-phenylpropanoyl]-beta-alaninate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl N-[3-(2-fluorophenyl)-3-phenylpropanoyl]-beta-alaninate is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as MPFA or N-(2-fluorophenyl)-3-phenyl-3-(methylamino)propanamide and is a derivative of the amino acid beta-alanine.
Mechanism of Action
The mechanism of action of MPFA is not fully understood, but it is believed to act on several different molecular targets in the body. It has been shown to inhibit the activity of enzymes involved in inflammation and pain, as well as to modulate the activity of certain neurotransmitters in the brain.
Biochemical and Physiological Effects
MPFA has been shown to have a wide range of biochemical and physiological effects in the body. It has been shown to reduce inflammation and pain in animal models, as well as to have anti-cancer effects. MPFA has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using MPFA in laboratory experiments is its wide range of biological activities. This makes it a useful tool for studying various aspects of physiology and pharmacology. However, one of the limitations of using MPFA is that it is a complex molecule that requires specialized equipment and expertise to synthesize.
Future Directions
There are several future directions for research on MPFA. One area of interest is the development of new synthetic methods for MPFA that are more efficient and cost-effective. Another area of interest is the study of the molecular targets of MPFA and the development of new drugs that target these pathways. Additionally, there is interest in exploring the potential use of MPFA in the treatment of neurological disorders and other diseases.
Synthesis Methods
The synthesis of MPFA involves the reaction of beta-alanine with 2-fluoroacetophenone and phenylacetonitrile in the presence of a catalyst. The resulting product is then treated with methylamine to form MPFA. The synthesis of MPFA is a complex process that requires expertise in organic chemistry and access to specialized equipment.
Scientific Research Applications
MPFA has been studied for its potential use as a research tool in various fields of science. It has been shown to have a wide range of biological activities, including analgesic, anti-inflammatory, and anti-cancer properties. MPFA has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
methyl 3-[[3-(2-fluorophenyl)-3-phenylpropanoyl]amino]propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FNO3/c1-24-19(23)11-12-21-18(22)13-16(14-7-3-2-4-8-14)15-9-5-6-10-17(15)20/h2-10,16H,11-13H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLFGDHLLPUNYLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCNC(=O)CC(C1=CC=CC=C1)C2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.